Cas no 122894-70-6 (2-(chloromethyl)morpholine)

• Product Name: 2-(chloromethyl)morpholine
• CAS No: 122894-70-6
• MF: C₅H₁₀ClNO
• MW: 135.592000484467
• CID: 1214969
• PubChem ID: 10240859
• Update Time: 2025-05-27

2-(chloromethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2-(chloromethyl)-
• 2-(Chloromethyl)morpholine
• 2-chloromethylmorpholine
• DFFKLRFMZMGFBM-UHFFFAOYSA-N
• AKOS006350879
• EN300-148369
• DB-355979
• F13328
• SCHEMBL907341
• 2-chloromethyl-morpholine
• 122894-70-6
• 2-(chloromethyl)morpholine

• Inchi： 1S/C5H10ClNO/c6-3-5-4-7-1-2-8-5/h5,7H,1-4H2
• InChI Key： DFFKLRFMZMGFBM-UHFFFAOYSA-N
• SMILES： ClCC1CNCCO1

Computed Properties

• Exact Mass: 135.0450916g/mol
• Monoisotopic Mass: 135.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 69.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-(chloromethyl)morpholine

Comprehensive Overview of 2-(Chloromethyl)morpholine (CAS No. 122894-70-6): Properties, Applications, and Industry Insights

2-(Chloromethyl)morpholine (CAS No. 122894-70-6) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical formulations, and specialty chemical applications. This morpholine derivative features a reactive chloromethyl group, enabling its role as a key intermediate in nucleophilic substitution reactions. With a molecular formula of C₅H₁₀ClNO, it exhibits a unique balance of polarity and reactivity, making it valuable for constructing complex molecular architectures.

Recent trends highlight growing interest in heterocyclic compounds like 2-(chloromethyl)morpholine due to their applications in drug discovery. Researchers frequently search for "morpholine-based building blocks" or "CAS 122894-70-6 solubility data," reflecting demand for precise physicochemical parameters. The compound's boiling point (210-215°C) and water solubility (moderate) are critical for process optimization in API manufacturing.

In pharmaceutical contexts, this compound serves as a precursor for bioactive morpholine derivatives, addressing trending needs in kinase inhibitor development. Industry forums often discuss "scalable synthesis of 2-(chloromethyl)morpholine" or "green chemistry alternatives" for its production, aligning with sustainable manufacturing priorities. Its stability under inert atmospheres and compatibility with common organic solvents (e.g., DCM, THF) enhance laboratory utility.

Analytical characterization of CAS 122894-70-6 typically involves GC-MS and HPLC purity testing, with users frequently querying "NMR spectra interpretation" for quality verification. The compound's crystalline form (melting point ~45-50°C) facilitates storage and handling, while its molecular weight (135.59 g/mol) is crucial for stoichiometric calculations.

Emerging applications include its use in polymeric materials science, where the morpholine ring contributes to tunable hydrophilicity. Patent analyses reveal increasing references to "122894-70-6 in functional coatings" and "copolymer modification," particularly for biomedical devices. These developments position the compound as a multipurpose chemical entity beyond traditional uses.

From a regulatory perspective, proper handling of 2-(chloromethyl)morpholine requires attention to material safety data sheets (MSDS), with common searches including "compatible storage conditions" and "incompatibility warnings." The compound's vapor pressure and flash point data are essential for industrial safety protocols, though it remains non-classified under major hazardous material regulations.

Market intelligence indicates steady demand growth for high-purity 122894-70-6, driven by Asian pharmaceutical contract manufacturing. Queries like "reliable CAS 122894-70-6 suppliers" or "technical vs. reagent grade differences" dominate procurement discussions. Analytical certificates typically specify ≥98% purity thresholds for most synthetic applications.

Innovative research explores catalytic asymmetric synthesis routes for enantiomerically enriched derivatives, responding to the "chiral morpholine demand" in CNS drug development. The compound's reactivity in SN2 reactions enables diverse transformations, with literature often citing its use in multistep synthetic sequences.

Environmental considerations have spurred studies on biodegradation pathways of morpholine compounds, addressing "green chemistry metrics" concerns. While 2-(chloromethyl)morpholine shows moderate persistence, advanced oxidation processes demonstrate effective remediation potential in wastewater scenarios.

Future outlooks suggest expanded use in electronic chemicals, particularly for photoresist formulations in semiconductor fabrication. Technical bulletins increasingly reference its thermal stability and metal ion chelation properties as advantageous for high-tech applications, marking an evolution beyond traditional chemical roles.